Cas no 318982-44-4 ((3S)-3,7-Dimethyl-2,3-dihydrophenanthren-4(1H)-one)

• Product Name: (3S)-3,7-Dimethyl-2,3-dihydrophenanthren-4(1H)-one
• CAS No: 318982-44-4
• MF: C₁₆H₁₆O
• MW: 224.297644615173
• CID: 2847684
• PubChem ID: 15440002
• Update Time: 2025-04-21

(3S)-3,7-Dimethyl-2,3-dihydrophenanthren-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• DTXSID80572795
• 318982-44-4
• (3S)-3,7-Dimethyl-2,3-dihydrophenanthren-4(1H)-one

• Inchi： 1S/C16H16O/c1-10-3-8-14-13(9-10)7-6-12-5-4-11(2)16(17)15(12)14/h3,6-9,11H,4-5H2,1-2H3/t11-/m0/s1
• InChI Key： CROWVIBACJUIGP-NSHDSACASA-N
• SMILES： O=C1C2C3C=CC(C)=CC=3C=CC=2CC[C@@H]1C

Computed Properties

• Exact Mass: 224.120115130Da
• Monoisotopic Mass: 224.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų